Cas no 1759-58-6 (trans-1,3-Dimethylcyclopentane (~70%))

trans-1,3-Dimethylcyclopentane (~70%) structure

1759-58-6 structure

Product Name:trans-1,3-Dimethylcyclopentane (~70%)

CAS No:1759-58-6

MF:C₇H₁₄

MW:98.186062335968

CID:183027

PubChem ID:15656

Update Time:2025-04-19

trans-1,3-Dimethylcyclopentane (~70%) Chemical and Physical Properties

Names and Identifiers

- (1R,3R)-1,3-Dimethylcyclopentane
- 1,trans-3-Dimethylcyclopentane
- Cyclopentane,1,3-dimethyl-, (1R,3R)-rel-
- TRANS-1,3-DIMETHYLCYCLOPENTANE
- 1,3-Dimethylcyclopentane, trans
- t-1,3-Dimethylcyclopentane
- 1,3-TRANS-DIMETHYLCYCLOPENTANE
- cyclopentane,1,trans-3-dimethyl-
- J-500331
- (1R,3R)-1,3-dimethyl-cyclopentane
- NSC74148
- AKOS022181277
- (1r)-trans-1,3-dimethyl-cyclopentane
- NSC-74148
- 930-58-5
- EINECS 217-163-0
- NSC 74148
- Cyclopentane,3-dimethyl-, trans-
- Cyclopentane, 1,3-dimethyl-, trans-
- DTXSID501015839
- InChI=1/C7H14/c1-6-3-4-7(2)5-6/h6-7H,3-5H2,1-2H3/t6-,7-/m1/s
- XAZKFISIRYLAEE-RNFRBKRXSA-N
- Cyclopentane, 1,3-Dimethyl-, (E)-
- Cyclopentane, 1,3-dimethyl-, (1R,3R)-rel-
- 1759-58-6
- trans-(+)-1,3-Dimethylcyclopentane
- trans-1,3-Dimethylcyclopentane (~70%)
- Inchi： 1S/C7H14/c1-6-3-4-7(2)5-6/h6-7H,3-5H2,1-2H3/t6-,7-/m1/s1
- InChI Key： XAZKFISIRYLAEE-RNFRBKRXSA-N
- SMILES： [C@@H]1(C)CC[C@@H](C)C1

Computed Properties

Exact Mass: 98.10962
Monoisotopic Mass: 98.109550447g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 49.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 0Å²

Experimental Properties

Density: 0.7440
Melting Point: -133.97°C
Boiling Point: 90.85°C
Refractive Index: 1.4081
PSA: 0

trans-1,3-Dimethylcyclopentane (~70%) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D464915-5mg	trans-1,3-Dimethylcyclopentane (~70%)	1759-58-6	5mg	$ 260.00	2022-06-05
TRC	D464915-50mg	trans-1,3-Dimethylcyclopentane (~70%)	1759-58-6	50mg	$ 2080.00	2022-06-05
SHENG KE LU SI SHENG WU JI SHU	sc-497809-5 mg	trans-1,3-Dimethylcyclopentane,	1759-58-6	5mg	￥2,858.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-497812-1 mg	trans-1,3-Dimethylcyclopentane-d4,	1759-58-6	1mg	￥2,858.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-497812-1mg	trans-1,3-Dimethylcyclopentane-d4,	1759-58-6	1mg	￥2858.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-497809-5mg	trans-1,3-Dimethylcyclopentane,	1759-58-6	5mg	￥2858.00	2023-09-05

trans-1,3-Dimethylcyclopentane (~70%) Production Method

Production Method 1

1759-58-6

7642-10-6

1113-56-0

2532-58-3

28823-41-8

287-92-3

816-79-5

108-87-2

17618-77-8

7459-71-4

14686-13-6

14686-14-7

2146-38-5

3524-73-0

6443-92-1

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Ruthenium phosphide (RuP2) , Molybdenum phosphide (MoP) , Silica Gel 60 ; 2 h, 600 °C; 600 °C → 450 °C; 15 min, 450 °C
1.2 Reagents: Hydrogen ; 9 h, 100 mbar, 450 °C

Reference

A Highly Stable Bimetallic Transition Metal Phosphide Catalyst for Selective Dehydrogenation of n-Heptane

Stober, Robert; et al, ChemCatChem, 2022, 14(18),